![molecular formula C21H18N2O3S3 B2642137 N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-2-(phenylsulfonyl)acetamide CAS No. 886960-62-9](/img/structure/B2642137.png)
N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-2-(phenylsulfonyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-2-(phenylsulfonyl)acetamide is a useful research compound. Its molecular formula is C21H18N2O3S3 and its molecular weight is 442.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactivity
N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-2-(phenylsulfonyl)acetamide and its derivatives have been synthesized through various chemical reactions. For instance, 2-bromo-N-(phenylsulfonyl)acetamide derivatives react with nitrogen-based nucleophiles to give corresponding aminothiazole, amino-oxazole, quinazoline-2-yl, and other derivatives. These compounds displayed good antimicrobial activity in studies (Fahim & Ismael, 2019).
Molecular Interactions and Stability
The structure-activity relationship studies of these compounds, particularly focusing on benzothiazole derivatives, indicate that modifications to the molecular structure can influence their metabolic stability and biological activity. For instance, derivatives of benzothiazole were examined to overcome metabolic deacetylation in pharmacological studies (Stec et al., 2011).
Antimalarial and Antiviral Properties
Some derivatives have been investigated for their antimalarial activities and interactions with viral proteins, showing promising results against Plasmodium enzymes and SARS-CoV-2 main protease and Spike Glycoprotein (Fahim & Ismael, 2021).
Anticancer Properties
Certain benzothiazole derivatives exhibit considerable anticancer activity against various cancer cell lines. A study highlighted the synthesis of such derivatives and their potential in inhibiting tumor cell proliferation (Yurttaş et al., 2015).
pKa Determination
The acidity constants of these acetamide derivatives have been determined, providing insights into their chemical properties and potential interactions in biological systems (Duran & Canbaz, 2013).
Mechanism of Action
Mode of Action
It is known that benzothiazole derivatives can interact with biological targets, leading to various physiological effects .
Biochemical Pathways
Benzothiazole derivatives have been reported to exhibit antinociceptive activity, suggesting they may influence pain signaling pathways .
Result of Action
Benzothiazole derivatives have been reported to exhibit antinociceptive activity, suggesting they may influence pain perception at the cellular level .
properties
IUPAC Name |
2-(benzenesulfonyl)-N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O3S3/c1-13-14(2)27-21(19(13)20-22-16-10-6-7-11-17(16)28-20)23-18(24)12-29(25,26)15-8-4-3-5-9-15/h3-11H,12H2,1-2H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLRBZRLMGCPKAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C2=NC3=CC=CC=C3S2)NC(=O)CS(=O)(=O)C4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.